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Compound of Interest

Compound Name: 2,3-Dibromoacrylic acid

Cat. No.: B11927356 Get Quote

CAS Number: 24767-86-0

For Researchers, Scientists, and Drug Development Professionals

Core Data Summary
This technical guide provides a comprehensive overview of 2,3-Dibromoacrylic acid, a

halogenated unsaturated carboxylic acid. The information presented is intended to support

research, synthesis, and drug development activities.

Property Value Reference

CAS Number 24767-86-0 [1][2]

Molecular Formula C₃H₂Br₂O₂ [1]

Molecular Weight 229.856 g/mol [1]

SMILES OC(=O)C(Br)=CBr [2]

LogP 1.70220 [1]

PSA 37.30000 [1]
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The synthesis of 2,3-Dibromoacrylic acid typically involves a two-step process: the

bromination of acrylic acid to form 2,3-dibromopropionic acid, followed by dehydrobromination

to yield the target compound.

Synthesis of 2,3-Dibromopropionic Acid
Reaction:

Acrylic Acid + Br₂ 2,3-Dibromopropionic Acid
Addition Reaction

Click to download full resolution via product page

Caption: Synthesis of 2,3-dibromopropionic acid from acrylic acid.

Experimental Protocol:

This protocol is adapted from a patented process for the synthesis of a related derivative and

describes the formation of the precursor, 2,3-dibromopropionic acid.[3]

Materials:

Acrylic acid (100 g)

Bromine (224 g)

Procedure:

Charge a suitable reactor with 224 g of bromine at a temperature of 15-20°C.

With continuous stirring, add 100 g of acrylic acid uniformly over a period of 8 hours.

During the addition, the temperature will rise, and the reaction mixture will begin to reflux.

After the addition is complete, continue stirring for 30 minutes at a temperature of 64-66°C.

The resulting product is a melt of 2,3-dibromopropionic acid.[3]
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Note: This reaction is exothermic and involves corrosive and hazardous materials. Appropriate

safety precautions, including the use of a fume hood and personal protective equipment, are

essential.

Synthesis of 2,3-Dibromoacrylic Acid
(Dehydrobromination)
While a specific, detailed experimental protocol for the dehydrobromination of 2,3-

dibromopropionic acid to 2,3-dibromoacrylic acid was not found in the surveyed literature, this

transformation is a standard organic reaction. Typically, it would involve treating the 2,3-

dibromopropionic acid with a base to induce elimination of HBr. The choice of base and

reaction conditions would influence the yield and purity of the final product.

General Workflow:

2,3-Dibromopropionic Acid Reaction with Base
(e.g., NaHCO₃, Et₃N)

Aqueous Workup
(Acidification & Extraction)

Purification
(Crystallization or Chromatography) 2,3-Dibromoacrylic Acid

Click to download full resolution via product page

Caption: General workflow for the synthesis of 2,3-dibromoacrylic acid.

Spectroscopic Data
Specific spectroscopic data for 2,3-Dibromoacrylic acid is not readily available in public

databases. However, data for structurally related compounds can provide an indication of the

expected spectral features.
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Spectroscopic Data for Related
Compounds

Compound Data

Ethyl 2,3-dibromopropionate

Mass Spectrum (electron ionization): Key

fragments and their relative intensities can be

found in the NIST WebBook.[4]

2,3-Dibromopropanoic acid
Mass Spectrum (electron ionization): Available

in the NIST WebBook.[5]

2-Bromoacrylic acid
¹H NMR and IR spectra: Available on PubChem.

[6]

Acrylic acid

¹H and ¹³C NMR, IR, and Mass Spectra:

Extensive data is available in various

databases.[7][8][9]

Applications in Research and Drug Development
While 2,3-Dibromoacrylic acid itself is primarily classified as a chemical intermediate, its

structural motif and the reactivity of the acrylic acid moiety suggest potential applications in

several areas of drug development and research.

Versatile Chemical Intermediate
2,3-Dibromoacrylic acid serves as a versatile intermediate in organic synthesis.[2] The

presence of two bromine atoms and a carboxylic acid group allows for a variety of chemical

transformations to build more complex molecules.

Potential as a Bioactive Scaffold
Acrylic acid and its derivatives are known to exhibit a range of biological activities and are used

in the development of various therapeutic agents. Although specific studies on the biological

activity of 2,3-dibromoacrylic acid are limited, related structures have been investigated for

their potential as:
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Enzyme Inhibitors: Boronic acid derivatives, which can be conceptually related to α,β-

unsaturated carbonyl compounds, have been explored as inhibitors of enzymes like β-

lactamases.[10] The electrophilic nature of the double bond in 2,3-dibromoacrylic acid
could potentially make it a target for nucleophilic residues in enzyme active sites.

Anticancer Agents: The synthesis and biological evaluation of various acrylic acid derivatives

have been a subject of interest in the development of new anticancer agents. For instance,

derivatives of furo[2,3-d]pyrimidine incorporating an acrylic acid moiety have been

investigated as EGFR inhibitors.[11]

Signaling Pathway Involvement (Hypothetical)
There is no direct evidence linking 2,3-Dibromoacrylic acid to specific signaling pathways.

However, based on the known roles of related compounds, a hypothetical involvement could be

considered. For example, some α,β-unsaturated carbonyl compounds are known to interact

with cellular nucleophiles, such as cysteine residues in proteins, which can modulate the

activity of signaling pathways.

2,3-Dibromoacrylic Acid
(Electrophilic Center)

Signaling Protein
(with nucleophilic residue, e.g., Cysteine)

Covalent Modification

Downstream Signaling Pathway

Modulation of Activity

Cellular Response

Click to download full resolution via product page
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Caption: Hypothetical interaction with a signaling pathway.

It is important to emphasize that this is a speculative pathway and requires experimental

validation.

Safety Information
Detailed safety information for 2,3-Dibromoacrylic acid is not extensively documented in

publicly available sources. However, based on its structure as a halogenated carboxylic acid, it

should be handled with care. Related compounds, such as 2,3-dibromopropionic acid, are

known to cause severe skin burns and eye damage.[12] Appropriate personal protective

equipment, including gloves, safety glasses, and a lab coat, should be worn when handling this

compound. All work should be conducted in a well-ventilated fume hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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